Cas no 1339056-03-9 (3-Amino-5-bromo-2-fluorobenzoic acid)

• Product Name: 3-Amino-5-bromo-2-fluorobenzoic acid
• CAS No: 1339056-03-9
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 3042871
• PubChem ID: 63022973
• Update Time: 2024-03-01

3-Amino-5-bromo-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-2-fluorobenzoic acid
• Benzoic acid, 3-amino-5-bromo-2-fluoro-

• Inchi： 1S/C7H5BrFNO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,10H2,(H,11,12)
• InChI Key： MRTOTKCKUHHOLC-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Br)=CC(N)=C1F

Computed Properties

• Exact Mass: 232.94877g/mol
• Monoisotopic Mass: 232.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives